(Z)-isopropyl 2-((2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: propan-2-yl 2-[[(2Z)-2-[(4-ethylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C22H22O5/c1-4-15-5-7-16(8-6-15)11-20-22(24)18-10-9-17(12-19(18)27-20)25-13-21(23)26-14(2)3/h5-12,14H,4,13H2,1-3H3/b20-11-
• InChI Key: DHLMLHJIQPBGFA-JAIQZWGSSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC(C)C
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC(C)C
• Molecular Formula: C22H22O5
• Molecular Weight: 366.4 g/mol
• CAS No.: 622805-92-9

Description

(Z)-isopropyl 2-((2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate is a useful research compound. Its molecular formula is C22H22O5 and its molecular weight is 366.413. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in reactions with various reagents to form pyran derivatives. For example, 3-Oxo-2,3-dihydrobenzofuran reacted with certain compounds, leading to the formation of mixtures of Z and E isomers and other complex structures (J. Mérour & F. Cossais, 1991).
• Studies on marine fungi have led to the discovery of new compounds structurally related to this molecule. These compounds were isolated from the marine fungus Penicillium sp. and their structures were elucidated using spectroscopic methods (Hong-Hua Wu et al., 2010).
• Research into isopropyl 2-thiazolopyrimidine-6-carboxylate derivatives, which share structural similarities, reveals potential applications in anti-inflammatory and antimicrobial activities (Y. Kotaiah et al., 2012).

Synthesis and Biological Evaluation

• Novel compounds like isopropyl 5-chloro-2-hydroxy-3-oxo-2,3-dihydrobenzofuran-2-carboxylate, synthesized through visible-light-induced reactions, offer insights into their spectral properties and potential biological relevance (Varun Sharma et al., 2022).
• The synthesis of multisubstituted 2-(dihydrofuran-2(3H)-ylidene)acetates, using platinum-olefin catalyst systems, demonstrates the versatility in chemical synthesis and potential for creating biologically active compounds (I. Nakamura et al., 2008).
• Synthesis of ethyl-2-(4-(arylmethylene)-5-oxo-4,5-dihydroisoxazol-3-yl)acetate derivatives points to the possibility of creating a range of compounds with varied biological activities (H. Kiyani et al., 2022).

Potential Chemopreventive Properties

• A study on a structurally related compound, isopropyl-2-(1,3-dithietane-2-ylidene)-2-[N-(4-methylthiazol-2-yl) carbamoyl]acetate, suggests its potential as a chemopreventive agent against carcinogens like benzo[a]pyrene (Y. Surh et al., 1996).